4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine

• Molecular Formula: C13H10N2S2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 4-methylsulfanyl-5-phenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H10N2S2/c1-16-12-11-10(9-5-3-2-4-6-9)7-17-13(11)15-8-14-12/h2-8H,1H3
• InChI Key: XFCINHWPHXJERM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=NC2=C1C(=CS2)C3=CC=CC=C3

Description

4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound that belongs to the class of thienopyrimidines This compound is characterized by the presence of a thieno[2,3-d]pyrimidine core, which is a fused ring system containing both sulfur and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the condensation of 2-aminothiophene with a suitable aldehyde or ketone, followed by cyclization with a formamide derivative. The reaction is usually carried out under reflux conditions in the presence of a base such as sodium methoxide in butanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as m-chloroperbenzoic acid.

Cyclization: The compound can participate in cyclization reactions to form fused ring systems.

Common Reagents and Conditions

Oxidation: m-Chloroperbenzoic acid is commonly used for the oxidation of the methylsulfanyl group.

Substitution: Electrophilic reagents such as halogens or nitro groups can be introduced under acidic or basic conditions.

Cyclization: Cyclization reactions often require the use of strong bases and elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides and sulfones are the major products formed from the oxidation of the methylsulfanyl group.

Substitution: Various substituted phenyl derivatives can be obtained depending on the electrophilic reagent used.

Cyclization: Fused ring systems with additional heteroatoms or functional groups can be synthesized.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits biological activity and has been investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Its derivatives have shown promise as inhibitors of specific enzymes and receptors, making it a candidate for drug development.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine involves its interaction with specific molecular targets. For example, its derivatives have been shown to inhibit protein kinases by binding to the ATP-binding site, thereby blocking the phosphorylation of target proteins . This inhibition can disrupt signaling pathways involved in cell proliferation and survival, making it a potential anticancer agent .

Comparison with Similar Compounds

Similar Compounds

Pyrido[2,3-d]pyrimidines: These compounds share a similar fused ring system and exhibit comparable biological activities.

Thieno[3,2-d]pyrimidines: These compounds have a different arrangement of the sulfur and nitrogen atoms but also show potential as therapeutic agents.

Quinazolines: Another class of fused heterocycles with similar applications in medicinal chemistry.

Uniqueness

4-(Methylsulfanyl)-5-phenylthieno[2,3-d]pyrimidine is unique due to the presence of both a methylsulfanyl and a phenyl group, which confer distinct chemical properties and biological activities. Its ability to undergo various chemical reactions and its potential as a versatile building block make it a valuable compound in scientific research and industrial applications .